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Compound of Interest

Compound Name: Methyl 3-oxo-3-phenylpropanoate

Cat. No.: B1268224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 3-oxo-3-phenylpropanoate, a versatile β-keto ester, serves as a crucial building block

in organic synthesis and holds significant relevance in the development of various chemical

entities. This technical guide provides a comprehensive overview of its nomenclature,

physicochemical properties, synthesis methodologies, and key applications. Detailed

experimental protocols for its synthesis via Claisen condensation are presented, alongside a

discussion of its role as a precursor in the synthesis of controlled substances. This document

aims to be an in-depth resource for professionals in the fields of chemical research and drug

development.

Nomenclature and Identification
The compound with the systematic IUPAC name methyl 3-oxo-3-phenylpropanoate is also

widely known by several synonyms.[1] Proper identification is crucial for accurate research and

documentation.

Table 1: IUPAC Name and Synonyms
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Type Name

IUPAC Name methyl 3-oxo-3-phenylpropanoate

Common Synonyms

Methyl benzoylacetate, Methyl 3-oxo-3-

phenylpropionate, 3-oxo-3-phenyl-propionic acid

methyl ester, Acetic acid, benzoyl-, methyl ester,

benzenepropanoic acid, beta-oxo-, methyl ester

CAS Number 614-27-7

Physicochemical Properties
A thorough understanding of the physical and chemical properties of methyl 3-oxo-3-
phenylpropanoate is essential for its handling, storage, and application in chemical reactions.

Table 2: Physicochemical Data of Methyl 3-oxo-3-phenylpropanoate

Property Value Reference

Molecular Formula C₁₀H₁₀O₃ [2]

Molecular Weight 178.18 g/mol [1]

Appearance Solid [3]

Purity
≥98% (mixture of keto & enol

forms)
[2]

Solubility
Soluble in acetonitrile (≥10

mg/ml)
[2]

Storage -20°C [2]

InChI Key
WRGLZAJBHUOPFO-

UHFFFAOYSA-N
[1]

SMILES
COC(=O)CC(=O)C1=CC=CC=

C1
[1]
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Synthesis of Methyl 3-oxo-3-phenylpropanoate
The primary method for synthesizing β-keto esters such as methyl 3-oxo-3-
phenylpropanoate is the Claisen condensation.[4][5] This reaction involves the base-

promoted condensation of two ester molecules, where one must possess an α-hydrogen to

form an enolate.

General Reaction Scheme: Claisen Condensation
The synthesis of methyl 3-oxo-3-phenylpropanoate is achieved through a mixed Claisen

condensation between methyl benzoate and methyl acetate.

ReagentsMethyl Benzoate

1. Strong Base (e.g., NaOMe)
2. Acid Workup (e.g., H3O+) Methyl 3-oxo-3-phenylpropanoate

Methyl Acetate

Methanol

Click to download full resolution via product page

Caption: General scheme of the Claisen condensation for the synthesis of Methyl 3-oxo-3-
phenylpropanoate.

Detailed Experimental Protocol
This protocol outlines a laboratory-scale synthesis of methyl 3-oxo-3-phenylpropanoate via

Claisen condensation.

Materials:

Methyl benzoate

Methyl acetate
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Sodium methoxide (NaOMe)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Hydrochloric acid (HCl), dilute solution

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and a dropping funnel, add sodium methoxide and anhydrous diethyl ether under

an inert atmosphere (e.g., nitrogen or argon).

Addition of Esters: A mixture of methyl benzoate and methyl acetate is added dropwise to the

stirred suspension of sodium methoxide in diethyl ether at a controlled temperature (typically

room temperature or slightly below).

Reaction: The reaction mixture is then stirred at room temperature or gently refluxed for

several hours to ensure the completion of the condensation. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).
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Workup:

After the reaction is complete, the mixture is cooled in an ice bath.

Dilute hydrochloric acid is slowly added to neutralize the reaction mixture and quench the

excess base.

The mixture is transferred to a separatory funnel, and the organic layer is separated.

The aqueous layer is extracted with diethyl ether.

The combined organic layers are washed sequentially with saturated sodium bicarbonate

solution and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by vacuum distillation or column chromatography

to yield pure methyl 3-oxo-3-phenylpropanoate.

Applications in Synthesis
Methyl 3-oxo-3-phenylpropanoate is a valuable intermediate in the synthesis of a variety of

organic compounds. Its dicarbonyl functionality allows for a range of chemical transformations.

Precursor in Amphetamine Synthesis
A significant application of methyl 3-oxo-3-phenylpropanoate, particularly in forensic and

regulatory contexts, is its use as a precursor in the clandestine synthesis of phenyl-2-

propanone (P2P), a key intermediate for amphetamine and methamphetamine.[2]

The conversion of methyl 3-oxo-3-phenylpropanoate to P2P typically involves hydrolysis and

decarboxylation. The resulting P2P can then be converted to amphetamine or

methamphetamine through various methods, with the Leuckart reaction being a common route.

[6][7][8]
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Methyl 3-oxo-3-phenylpropanoate Phenyl-2-propanone (P2P)

Hydrolysis &
Decarboxylation Amphetamine

Leuckart Reaction
(Reductive Amination)

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of amphetamine from Methyl 3-oxo-3-
phenylpropanoate.

Note: The synthesis of amphetamine and its derivatives is subject to strict legal regulations in

most jurisdictions. This information is provided for academic and research purposes only.

Conclusion
Methyl 3-oxo-3-phenylpropanoate is a compound of significant interest due to its versatile

reactivity and its role as a key synthetic intermediate. A thorough understanding of its

properties and synthetic routes, such as the Claisen condensation, is essential for chemists in

both academic and industrial settings. While its application in legitimate research is broad, its

use as a precursor in the illicit synthesis of controlled substances underscores the importance

of regulatory oversight and awareness within the scientific community. This guide has provided

a detailed overview of this compound, aiming to equip researchers with the necessary

knowledge for its safe and effective utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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